Cas no 1396801-76-5 (1-cyclohexyl-3-(3-hydroxy-4,4-dimethylpentyl)urea)

• Product Name: 1-cyclohexyl-3-(3-hydroxy-4,4-dimethylpentyl)urea
• CAS No: 1396801-76-5
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5962490
• PubChem ID: 71787643
• Update Time: 2025-05-21

1-cyclohexyl-3-(3-hydroxy-4,4-dimethylpentyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-(3-hydroxy-4,4-dimethylpentyl)urea
• Urea, N-cyclohexyl-N'-(3-hydroxy-4,4-dimethylpentyl)-
• F6190-0950
• VU0535248-1
• 1396801-76-5
• AKOS024536556

• Inchi： 1S/C14H28N2O2/c1-14(2,3)12(17)9-10-15-13(18)16-11-7-5-4-6-8-11/h11-12,17H,4-10H2,1-3H3,(H2,15,16,18)
• InChI Key： RKBFROQRICEUQX-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NCCC(O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 446.3±24.0 °C(Predicted)
• pka: 14.23±0.20(Predicted)

Additional information on 1-cyclohexyl-3-(3-hydroxy-4,4-dimethylpentyl)urea

1-Cyclohexyl-3-(3-Hydroxy-4,4-Dimethylpentyl)urea: A Comprehensive Overview

1-Cyclohexyl-3-(3-hydroxy-4,4-dimethylpentyl)urea (CAS No. 1396801-76-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative is characterized by its unique structural features, which include a cyclohexyl ring and a hydroxy-substituted dimethylpentyl chain. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 1-cyclohexyl-3-(3-hydroxy-4,4-dimethylpentyl)urea typically involves multi-step reactions, including the formation of the urea linkage and the introduction of the cyclohexyl and hydroxy-dimethylpentyl moieties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In terms of its biological activity, 1-cyclohexyl-3-(3-hydroxy-4,4-dimethylpentyl)urea has been studied for its potential as a modulator of various biological pathways. One of the key areas of interest is its interaction with enzymes involved in metabolic processes. For instance, it has been shown to exhibit inhibitory effects on specific enzymes, which could have implications for the treatment of metabolic disorders such as diabetes and obesity.

Recent studies have also explored the anti-inflammatory properties of 1-cyclohexyl-3-(3-hydroxy-4,4-dimethylpentyl)urea. In vitro experiments have demonstrated that this compound can reduce the production of pro-inflammatory cytokines in immune cells, suggesting its potential as an anti-inflammatory agent. This property is particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-cyclohexyl-3-(3-hydroxy-4,4-dimethylpentyl)urea has been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, which are essential characteristics for a drug candidate. Additionally, its metabolic stability and excretion pathways have been characterized, providing valuable insights for further drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-cyclohexyl-3-(3-hydroxy-4,4-dimethylpentyl)urea in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are promising and pave the way for more advanced clinical studies.

In conclusion, 1-cyclohexyl-3-(3-hydroxy-4,4-dimethylpentyl)urea (CAS No. 1396801-76-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.